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Compound of Interest

Compound Name: Strontium sulfide

Cat. No.: B047521 Get Quote

This technical support center is designed for researchers, scientists, and drug development

professionals engaged in the large-scale synthesis of strontium sulfide (SrS). Here you will

find troubleshooting guides and frequently asked questions (FAQs) to address common

challenges encountered during production.

Frequently Asked Questions (FAQs)
Q1: What is the primary industrial method for large-scale strontium sulfide synthesis?

A1: The primary industrial method is the carbothermic reduction of strontium sulfate (SrSO₄),

commonly known as the "black ash" process.[1][2][3] This process involves roasting celestite

ore, which is primarily strontium sulfate, with a carbonaceous reducing agent like coke at high

temperatures (typically 1100–1300 °C).[4] The chemical reaction is as follows:

SrSO₄ + 2C → SrS + 2CO

Q2: What are the most common impurities in the final strontium sulfide product and where do

they originate?

A2: Common impurities in technical-grade strontium sulfide often originate from the celestite

ore. These can include compounds of calcium and barium.[5] Additionally, unreacted strontium

sulfate can be present if the reduction process is incomplete. Side reactions can also lead to

the formation of strontium oxide or carbonate.
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Q3: What are the key safety concerns when producing strontium sulfide on a large scale?

A3: The most significant safety concerns are the high process temperatures and the evolution

of toxic gases. Carbon monoxide (CO) is a byproduct of the main reaction.[4] A critical hazard

is the potential for strontium sulfide to react with moisture or acids to produce highly toxic and

flammable hydrogen sulfide (H₂S) gas, which has a characteristic "rotten egg" smell.[6] Proper

ventilation, gas monitoring, and appropriate personal protective equipment (PPE) are essential.

[6][7][8]

Q4: How is the crude strontium sulfide (black ash) typically purified?

A4: The crude product, or "black ash," is often purified by leaching with hot water, in which

strontium sulfide is soluble.[1][2][3] Insoluble impurities, such as unreacted ore components,

can then be removed by filtration.[1] Subsequent processing, such as reaction with carbon

dioxide or sodium carbonate, can be used to produce other strontium compounds like strontium

carbonate.[4]

Troubleshooting Guides
This section provides solutions to common problems encountered during the synthesis of

strontium sulfide.

Issue 1: Low Yield of Strontium Sulfide
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Potential Cause Recommended Action

Incomplete Reduction

- Verify Temperature: Ensure the furnace or kiln

is reaching and maintaining the optimal

temperature range of 1100-1300°C.[4] -

Optimize Reductant Ratio: An insufficient

amount of carbon (coke) will lead to incomplete

conversion. While stoichiometric ratios are a

starting point, empirical optimization may be

required. - Increase Residence Time: If

operating a continuous process (e.g., in a rotary

kiln), increasing the residence time of the

reactants in the high-temperature zone can

improve conversion.

Oxidation of Product

- Control Atmosphere: The presence of excess

air (oxygen) in the furnace can lead to the

oxidation of the strontium sulfide product back to

strontium sulfate or to the formation of strontium

oxide. Maintain a reducing atmosphere.

Loss During Purification

- Optimize Leaching Parameters: During the hot

water leaching step, ensure the temperature

and volume of water are optimized to maximize

the dissolution of SrS while minimizing the

dissolution of any soluble impurities.

Issue 2: Product Contamination
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Impurity Detected Potential Cause Recommended Action

High levels of Calcium or

Barium

Raw material (celestite ore)

contains high levels of calcium

or barium sulfates.

- Source High-Purity Ore: If

possible, source celestite ore

with lower levels of these

contaminants. - Acid Leaching

(Pre-treatment): Consider a

pre-treatment step where the

raw ore is washed with a

suitable acid to remove

carbonate impurities.[1]

Unreacted Strontium Sulfate Incomplete reduction reaction.

Refer to the troubleshooting

guide for "Low Yield of

Strontium Sulfide".

Strontium Oxide/Carbonate

Presence of air during the

high-temperature reduction or

reaction with CO₂ upon

cooling.

- Maintain a Reducing

Atmosphere: Ensure the kiln or

furnace is well-sealed to

prevent air ingress. -

Controlled Cooling: Cool the

product in an inert or reducing

atmosphere to prevent

reaction with atmospheric CO₂.

Issue 3: Rotary Kiln Operational Problems
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Problem Potential Cause Recommended Action

Ring Formation ("Slagging")

A buildup of material on the

interior of the kiln, often due to

changes in feed composition

or temperature fluctuations.

- Monitor Kiln Temperature

Profile: Ensure consistent and

uniform heating. - Analyze

Feed Composition: Verify the

consistency of the raw

materials. - Adjust Kiln Speed:

Increasing the rotational speed

can sometimes prevent

material from adhering to the

walls.[9]

Excessive Dust/Carryover

High gas flow rates entraining

fine particles of the feed

material.

- Optimize Gas Flow: Adjust

the draft of the kiln to minimize

the entrainment of fine

particles. - Check Feed

Particle Size: Ensure the

particle size of the raw

materials is within the specified

range.

Refractory Damage

Hot spots on the kiln shell,

indicating a failure of the

internal refractory lining.[9]

- Regularly Monitor Shell

Temperature: Use an infrared

thermometer to scan for hot

spots. - Scheduled

Maintenance: Conduct regular

internal inspections of the

refractory lining during planned

shutdowns.

Experimental Protocols
Protocol 1: Quality Control Analysis of Technical Grade
Strontium Sulfide
This protocol outlines the key analytical methods for assessing the purity of the final strontium
sulfide product.
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Visual and Olfactory Inspection:

Observe the color of the powder. Pure SrS is a white to grayish-white solid. Discoloration

may indicate impurities.

Carefully note any odor. A "rotten egg" smell indicates the presence of hydrogen sulfide,

likely due to the reaction of SrS with moisture.[4]

X-Ray Diffraction (XRD) Analysis:

Purpose: To identify the crystalline phases present in the sample. This is the primary

method to confirm the presence of SrS and detect crystalline impurities like SrSO₄, SrCO₃,

CaO, or BaSO₄.

Methodology:

Prepare a powdered sample of the product.

Run the XRD analysis over a suitable 2θ range (e.g., 10-80°).

Compare the resulting diffraction pattern with standard reference patterns from a

database (e.g., ICDD) to identify the phases.

Inductively Coupled Plasma (ICP) Analysis (ICP-OES or ICP-MS):

Purpose: To quantify the elemental composition, particularly to determine the

concentration of metallic impurities such as calcium, barium, and iron.[5]

Methodology:

Accurately weigh a sample of the SrS product.

Dissolve the sample in a suitable acid (perform this step in a fume hood due to H₂S

evolution).

Dilute the sample to a known volume.
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Analyze the solution using ICP-OES or ICP-MS to determine the concentration of target

elements.

Ion Chromatography:

Purpose: To quantify anionic impurities, especially residual sulfate (SO₄²⁻).[10]

Methodology:

Prepare an aqueous extract of the SrS sample.

Inject the filtered extract into an ion chromatograph equipped with an appropriate

column and detector for anion analysis.[10]

Quantify the sulfate concentration by comparing the peak area to that of known

standards.

Visualizations
Diagram 1: Large-Scale Strontium Sulfide Synthesis
Workflow
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Caption: Workflow for the industrial production of strontium sulfide.
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Diagram 2: Troubleshooting Low Conversion Rate
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Caption: Decision tree for troubleshooting low strontium sulfide conversion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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